Cas no 88-12-0 (1-ethenylpyrrolidin-2-one)

        N-Vinyl pyrrolidone(1-Vinylpyrrolidin-2-one)colorless liquid ,Polymerizable synthesis Polyvinylpyrrolidone .In cosmetics\Washing products\medicine\Photosensitive materials and other fields are widely used.
1-ethenylpyrrolidin-2-one structure
1-ethenylpyrrolidin-2-one structure
1-ethenylpyrrolidin-2-one
88-12-0
C6H9NO
111.141761541367
MFCD00003197
34451
6917

1-ethenylpyrrolidin-2-one Properties

Names and Identifiers

    • 1-Vinylpyrrolidin-2-one
    • NVP
    • 1-Vinyl-2-pyrrolidinone
    • Vinylpyrrolidoneopticalgrade
    • N-Vinylbutyrolactam~N-Vinyl-2-pyrrolidone
    • Vinylpyrrolidone
    • N-Vinylbutyrolactam
    • N-Vinyl-2-pyrrolidone
    • 1-Vinyl-2-pyrrolidone (stabilized with N,N'-Di-sec-butyl-p-phenylenediamine)
    • 1-Vinyl-2-pyrrolidone
    • 1-Ethenylpyrrolidin-2-one ；1-Vinylpyrrolidin-2-one
    • 1-Vinyl-2-pyrrolidin
    • 1-Vinyl-2-pyrrolidone (stabilized with sodiuM hydroxide )
    • n-Vinyl-2-pyrolidone
    • N-Vinyl-2-Pyrrolidinone
    • N-Vinylpyrrolidone
    • 2-Pyrrolidinone, 1-ethenyl-
    • POLYVINYLPYRROLIDONE
    • N-Vinylpyrrolidinone
    • 1-Vinylpyrrolidone
    • Pvpp
    • 1-ethenylpyrrolidin-2-one
    • Vinylbutyrolactam
    • Povidone
    • Plasdone
    • Vinylpyrrolidinone
    • Polyvidone
    • Luviskol
    • Protagent
    • Periston
    • Kollidon
    • Bolinan
    • 1-Vinylpyrrolidinone
    • Vinyl-2-pyrrolidone
    • Polyplasdone XL
    • Polyclar AT
    • V-Pyrol
    • Neocompensan
    • Plasmosan
    • N-vinyrrolidone
    • 1-Ethenyl-2-pyrrolidinone (ACI)
    • 2-Pyrrolidinone, 1-vinyl- (7CI, 8CI)
    • Aronix M 150
    • MAK 706
    • N-V 2RC
    • N-Vinylpyrrolin-2-one
    • N-VP
    • NSC 10222
    • NSC 683040
    • NVP 300
    • V-Pyro 4RC
    • V-Pyrol RC
    • 1-Vinyl-2-pyrrolidinone,99.5%
    • +Expand
    • MFCD00003197
    • WHNWPMSKXPGLAX-UHFFFAOYSA-N
    • 1S/C6H9NO/c1-2-7-5-3-4-6(7)8/h2H,1,3-5H2
    • O=C1CCCN1C=C
    • 110513

Computed Properties

  • 111.06800
  • 0
  • 1
  • 1
  • 111.068414
  • 8
  • 120
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.4
  • 2
  • 0
  • 20.3

Experimental Properties

  • 0.69020
  • 20.31000
  • 14,7697
  • n20/D 1.512(lit.)
  • miscible
  • 92-95 °C/11 mmHg(lit.)
  • 13-14 ºC
  • 0.1 mmHg ( 24 °C)
  • Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • 52.1g/l soluble
  • colorless liquid
  • 9-10 (100g/l, H2O, 20℃)
  • Stable. Incompatible with strong oxidizing agents.
  • It is miscible with water, ethanol, ether and other organic solvents, and is easy to copolymerize with other ethylene compounds.
  • Sensitive to light and heat
  • 1.04 g/mL at 25 °C(lit.)

1-ethenylpyrrolidin-2-one Security Information

1-ethenylpyrrolidin-2-one Customs Data

  • 29337900

  • China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-ethenylpyrrolidin-2-one Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB77868-25g
N-Vinyl-2-pyrrolidone
 88-12-0 98% (stabilized with 200ppm Ammonium hydroxide or NaOH)
25g
 $14.00 2024-04-19
abcr
AB345057-500 g
1-Vinylpyrrolidin-2-one, stabilized, 99%; .
 88-12-0 99%
500 g
 €55.00 2023-07-19
Ambeed
A790103-25g
1-Vinyl-2-pyrrolidone
 88-12-0 98% (stabilized with 200ppm Ammonium hydroxide or NaOH)
25g
 $18.0 2024-05-30
Apollo Scientific
OR924885-5g
N-Vinyl-2-pyrrolidone
 88-12-0 98%
5g
 £10.00 2024-07-21
Chemenu
CM328855-1000g
1-ethenylpyrrolidin-2-one
 88-12-0 95%+
1000g
 $18
Enamine
EN300-19745-0.05g
1-ethenylpyrrolidin-2-one
 88-12-0 93%
0.05g
 $19.0 2023-09-16
Key Organics Ltd
FG-0420-1MG
1-ethenylpyrrolidin-2-one
 88-12-0 >90%
1mg
 ￡37.00 2023-04-19
Life Chemicals
F8881-5579-0.25g
1-ethenylpyrrolidin-2-one
 88-12-0 95%+
0.25g
 $18.0 2023-09-06
TRC
V499900-5g
1-Vinyl-2-pyrrolidinone
 88-12-0
5g
 $ 69.00 2023-09-05
BAI LING WEI Technology Co., Ltd.
177747-100G
1-Vinyl-2-pyrrolidinone, 99%, stabilized with MEHQ
 88-12-0 99%
100G
 ￥ 106 2022-04-26

1-ethenylpyrrolidin-2-one Synthesis

Synthetic Circuit 1

616-45-5 616-45-5
75-07-0 75-07-0
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ;  12 h, 110 °C; 110 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
A Photochemical Two-Step Formal [5+2] Cycloaddition: A Condensation-Ring-Expansion Approach to Substituted Azepanes
Thullen, Scott M.; et al, Synlett, 2017, 28(20), 2755-2758

Synthetic Circuit 2

616-45-5 616-45-5
75-07-0 75-07-0
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  10 - 24 h, reflux
Reference
Enantioselective access to chiral aliphatic amines and alcohols via Ni-catalyzed hydroalkylations
Wang, Shan; et al, Nature Communications, 2021, 12(1),

Synthetic Circuit 3

616-45-5 616-45-5
75-07-0 75-07-0
88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  10 - 24 h, reflux; reflux → 25 °C
Reference
TFA-catalyzed C-N bond activation of enamides with indoles: efficient synthesis of 3,3-bisindolylpropanoates and other bisindolylalkanes
Xu, Hai-Yan; et al, Tetrahedron, 2013, 69(5), 1600-1605

Synthetic Circuit 4

19853-24-8 19853-24-8
88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: Lithium phosphorus silicon oxide
Reference
Preparation of N-vinyl compounds as monomers
, Japan, , ,

Synthetic Circuit 5

616-45-5 616-45-5
111-34-2 111-34-2
88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: (SP-4-2)-(4,7-Diphenyl-1,10-phenanthroline-κN1,κN10)bis(2,2,2-trifluoroacetato-κ… ;  3.5 h, 75 °C
Reference
Formation of Enamides via Palladium(II)-Catalyzed Vinyl Transfer from Vinyl Ethers to Nitrogen Nucleophiles
Brice, Jodie L.; et al, Organic Letters, 2004, 6(11), 1845-1848

Synthetic Circuit 6

2768-02-7 2768-02-7
616-45-5 616-45-5
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Oxygen Catalysts: Tetrabutylammonium fluoride ,  (OC-6-12)-Dichlorotetrakis(N,N-dimethyl-4-pyridinamine-κN1)copper Solvents: 1,2-Dichloroethane ;  15 h, rt
Reference
CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study
Mondal, Krishanu; et al, Organic Letters, 2023, 25(8), 1235-1240

Synthetic Circuit 7

616-45-5 616-45-5
96-49-1 96-49-1
88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: Potassium silicon oxide
Reference
One-step preparation of tertiary N-vinylamines from secondary amines and catalysts for it
, Japan, , ,

Synthetic Circuit 8

7383-80-4 7383-80-4
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol
Reference
Preparatory method for 1-vinyl-2-pyrrolidinone
Puetzer, Bruno; et al, Journal of the American Chemical Society, 1952, 74, 4959-60

Synthetic Circuit 9

54771-24-3 54771-24-3
13162-05-5 13162-05-5
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  30 min, 0 - 5 °C; 1 h, 0 - 5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  30 min, 0 - 5 °C
Reference
Facile Preparation of N-Vinylisobutyramide and N-Vinyl-2-pyrrolidinone
Tu, Siyu; et al, Organic Process Research & Development, 2015, 19(12), 2045-2049

Synthetic Circuit 10

40321-44-6 40321-44-6
1779-49-3 1779-49-3
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  3 h, rt
Reference
Photocatalytic Modular Cyanoalkylamination of Alkenes Involving Two Different Iminyl Radicals
Jiang, Yu-Shi; et al, Organic Letters, 2022, 24(43), 8019-8024

Synthetic Circuit 11

51333-90-5 51333-90-5
88-12-0 88-12-0
Reaction Conditions
Reference
Preparatory method for 1-vinyl-2-pyrrolidinone
Puetzer, Bruno; et al, Journal of the American Chemical Society, 1952, 74, 4959-60

Synthetic Circuit 12

616-45-5 616-45-5
593-60-2 593-60-2
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: N,N-Dimethylethylenediamine ,  Cuprous iodide Solvents: Toluene ;  110 °C
Reference
Photo-induced two-carbon ring expansion of N-alkenyl lactams and N-alkenyl/phenyl benzoazetinones
Xie, Fayang; et al, Organic Chemistry Frontiers, 2023, 10(4), 928-935

Synthetic Circuit 13

616-45-5 616-45-5
74-85-1 74-85-1
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Disodium phosphate ,  Palladium chloride Solvents: 1,2-Dimethoxyethane ;  16 h, pH 1, 65 °C
Reference
Formation of vinyl substituted nitrogen compounds by reaction of olefin-PdCl2 complexes with amines
Anonymous, IP.com Journal, 2012, 12,

Synthetic Circuit 14

616-45-5 616-45-5
88-12-0 88-12-0
Reaction Conditions
Reference
Separation of pyrrolidones, γ-butyrolactone, and 1,4-butanediol by capillary gas chromatography
Orav, A.; et al, Eesti NSV Teaduste Akadeemia Toimetised, 1988, 37(4), 259-63

Synthetic Circuit 15

96-48-0 96-48-0
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Ammonia
2.1 Reagents: Potassium hydroxide
Reference
Making more from bio-based platforms: life cycle assessment and techno-economic analysis of N-vinyl-2-pyrrolidone from succinic acid
Haus, Moritz O.; et al, Green Chemistry, 2022, 24(17), 6671-6684

Synthetic Circuit 16

96-48-0 96-48-0
88-12-0 88-12-0
Reaction Conditions
Reference
Separation of pyrrolidones, γ-butyrolactone, and 1,4-butanediol by capillary gas chromatography
Orav, A.; et al, Eesti NSV Teaduste Akadeemia Toimetised, 1988, 37(4), 259-63

1-ethenylpyrrolidin-2-one Raw materials

1-ethenylpyrrolidin-2-one Preparation Products

1-ethenylpyrrolidin-2-one Suppliers

HU BEI NUO NA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:88-12-0)
SHAO JING LI
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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(CAS:88-12-0)
MO HANG QI
17002132182
3146474380@qq.com
Pharnorcia Inc.,
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(CAS:88-12-0)
LI HONG
13911254076
gm@osigen.com.cn
Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:88-12-0)
A LA DING
anhua.mao@aladdin-e.com
Hubei Hanwei Chemical Co., Ltd
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LI JUN
15791925948
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TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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LEI JING LI
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Nantong Zhonghe Chemical New Material Co.LTD
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Hubei Wande Chemical Co.,Ltd.
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(CAS:88-12-0)
CHEN DAN DAN
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Beijing HwrkChemical Technology Co., Ltd
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(CAS:88-12-0)
LI SHUANG
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lishuang@hwrkchemical.com

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